Cas no 771574-69-7 (Propanedinitrile,2-[(2,3,4-trihydroxyphenyl)methylene]-)
771574-69-7 structure
Product Name:Propanedinitrile,2-[(2,3,4-trihydroxyphenyl)methylene]-
CAS No:771574-69-7
MF:C10H6N2O3
MW:202.16624212265
CID:551683
PubChem ID:23057146
Update Time:2025-04-19
Propanedinitrile,2-[(2,3,4-trihydroxyphenyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Propanedinitrile,2-[(2,3,4-trihydroxyphenyl)methylene]-
- Propanedinitrile,[(2,3,4-trihydroxyphenyl)methylene]- (9CI)
- 2-(2,3,4-Trihydroxybenzylidene)malononitrile
- SCHEMBL10517799
- 771574-69-7
-
- Inchi: 1S/C10H6N2O3/c11-4-6(5-12)3-7-1-2-8(13)10(15)9(7)14/h1-3,13-15H
- InChI Key: UTZAXOFRFVDDQD-UHFFFAOYSA-N
- SMILES: OC1C(=C(C=CC=1/C=C(\C#N)/C#N)O)O
Computed Properties
- Exact Mass: 202.03784206g/mol
- Monoisotopic Mass: 202.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 108Ų
Propanedinitrile,2-[(2,3,4-trihydroxyphenyl)methylene]- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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